Vernomenin

Vernomenin (CAS 20107-26-0) is a highly oxygenated elemanolide sesquiterpene dilactone isolated primarily from Vernonia species [1]. Characterized by its unique structurally isomeric relationship to the well-known tumor inhibitor vernolepin, vernomenin features an alternative gamma-lactone ring fusion that significantly alters its biological and chemical reactivity profiles [2]. In procurement and material selection, vernomenin is primarily sourced not as a standalone therapeutic lead, but as a critical structural comparator, analytical standard, and synthetic benchmark. Its distinct regiochemistry makes it indispensable for structure-activity relationship (SAR) studies mapping the alpha-methylene lactone pharmacophore, as well as a reference material for validating regioselective lactonization and epoxide-opening methodologies in complex natural product synthesis [2].

Substituting vernomenin with its major co-metabolite vernolepin, or using crude Vernonia extracts, fundamentally compromises both biological assay integrity and synthetic validation [1]. Although both are elemanolide dilactones sharing the same molecular weight and alpha-methylene lactone reactive sites, their regioisomeric structures dictate divergent in vivo efficacies and target selectivities [2]. For instance, vernolepin exhibits potent in vivo tumor-inhibitory activity against specific carcinosarcoma models, whereas vernomenin is classically inactive or significantly attenuated in these same in vivo benchmarks [2]. Consequently, utilizing a crude mixture obscures the specific pharmacophoric contribution of the lactone fusion geometry, and substituting vernolepin for vernomenin eliminates the ability to establish rigorous negative controls or SAR boundaries in cytotoxicity and anti-trypanosomal screening workflows [1].

Divergent In Vivo Anti-Tumor Activity

Early foundational studies on elemanolide dilactones demonstrated a stark contrast in the in vivo efficacy of vernomenin compared to its regioisomer vernolepin [1]. When evaluated against the Walker intramuscular carcinosarcoma 256 model in rats, vernolepin demonstrated significant tumor-inhibitory activity at doses of 12 mg/kg. In direct contrast, vernomenin lacked this significant in vivo inhibitory activity under identical testing conditions, despite both compounds possessing reactive alpha-methylene groups [1]. This dramatic divergence establishes vernomenin as an essential structurally matched control for isolating the specific biological role of the delta-lactone versus gamma-lactone positioning in sesquiterpene drug design.

Procuring vernomenin is critical for researchers needing a structurally exact, inactive (or attenuated) regioisomeric control to validate the specific mechanism of action of vernolepin-like compounds.

In Vitro Breast Cancer Cell Cytotoxicity

Despite its attenuated in vivo tumor inhibition in classic models, vernomenin retains potent in vitro cytotoxicity against specific human cancer cell lines, making it a valuable probe for in vitro vs in vivo translation studies [1]. Recent evaluations of Vernonia leopoldi isolates demonstrated that vernomenin exhibits cytotoxicity in the low micromolar range against MCF-7 and JIMT-1 breast cancer cells [1]. When compared to crude ethyl acetate fractions of the plant (which show an IC50 of approximately 0.87 µg/mL in JIMT-1 cells), purified vernomenin allows for the precise deconvolution of the extract's activity. Its ability to reduce the aldehyde dehydrogenase-expressing cancer stem cell sub-population at 2 µM concentrations confirms its utility as a targeted in vitro cytotoxic probe independent of vernolepin [1].

Buyers evaluating breast cancer stem cell inhibitors must procure purified vernomenin to avoid the confounding synergistic toxicities present in crude sesquiterpene mixtures.

Analytical Standard for Regioselective Lactonization

Vernomenin serves as a premier analytical benchmark for validating complex total synthesis methodologies, particularly those involving regioselective ring closures [1]. In the landmark syntheses by Danishefsky and Grieco, the differentiation between vernolepin and vernomenin was a critical measure of synthetic control [1]. For example, in competitive lactonization steps, thermodynamic versus kinetic conditions dictate the ratio of the gamma-lactone (vernomenin-type) to the delta-lactone (vernolepin-type) frameworks. Procuring authentic vernomenin is therefore an absolute requirement for synthetic chemistry laboratories needing a validated chromatographic and spectroscopic standard (NMR/HPLC) to quantify the regiochemical yield and stereoselectivity of novel epoxide-opening or iodolactonization protocols [1].

Synthetic chemists must procure this exact compound to definitively prove the regioselectivity of their novel lactonization or epoxide-opening methodologies for publication or patenting.

Purity Calibration in Anti-Protozoal Screening

In the screening of plant-derived elemanolides for anti-protozoal activity, the co-isolation of vernomenin with vernolepin frequently compromises assay reproducibility [1]. While vernolepin exhibits extreme potency (IC50 of 0.05 µg/mL against Trypanosoma brucei rhodesiense), the structurally isomeric vernomenin possesses a different binding affinity and baseline activity [1]. Procuring analytically pure vernomenin is essential for use as an impurity reference standard to calibrate these bioassays. By quantifying the exact percentage of vernomenin in a given test batch, researchers can correct for competitive binding effects, ensuring that the calculated selectivity indices (such as vernolepin's SI of 14.5) are strictly reproducible and not artificially skewed by regioisomeric contamination [1].

Buyers conducting high-throughput screening must procure this compound as an analytical standard to ensure batch-to-batch reproducibility and prevent false-positive potency readings in crude or semi-purified samples.

Pharmacophore Mapping and SAR Studies

Vernomenin is the ideal negative or attenuated control when studying the in vivo anti-tumor mechanisms of elemanolide sesquiterpenes [1]. Its procurement is essential for isolating the biological effects of the delta-lactone versus gamma-lactone configurations [1].

Analytical Standard for Total Synthesis

Industrial and academic synthetic laboratories utilize vernomenin as a definitive chromatographic and NMR reference standard to validate the regioselectivity of novel iodolactonization, epoxide-opening, and biomimetic ring-closure methodologies [2].

In Vitro Breast Cancer Stem Cell Research

Due to its retained micromolar cytotoxicity against specific cell lines like JIMT-1, vernomenin is procured as a specialized probe for investigating the reduction of aldehyde dehydrogenase-expressing cancer stem cell populations without the overwhelming systemic toxicity seen in crude extracts [3].

Purity Calibration in High-Throughput Screening

In the development of treatments for African trypanosomiasis, vernomenin is utilized as an impurity reference standard to calibrate bioassays, ensuring that the extreme potency of analogs like vernolepin is accurately measured without regioisomeric interference [1].